Cas no 2877765-69-8 (4-[1-(3,5-dichloropyridin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine)

• Product Name: 4-[1-(3,5-dichloropyridin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine
• CAS No: 2877765-69-8
• MF: C₁₄H₁₇Cl₂N₃OS
• MW: 346.275279760361
• CID: 5309534
• PubChem ID: 165432144
• Update Time: 2025-05-23

4-[1-(3,5-dichloropyridin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

• F6802-8364
• 2877765-69-8
• AKOS040879482
• 4-[1-(3,5-dichloropyridin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine
• [1-(3,5-Dichloro-2-pyridinyl)-3-pyrrolidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C14H17Cl2N3OS/c15-11-7-12(16)13(17-8-11)19-2-1-10(9-19)14(20)18-3-5-21-6-4-18/h7-8,10H,1-6,9H2
• InChI Key： LTEJXHXDOIUXTA-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC=C(Cl)C=C2Cl)C1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 345.0469387g/mol
• Monoisotopic Mass: 345.0469387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.411±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 545.3±50.0 °C(Predicted)
• pka: 2.91±0.10(Predicted)

Additional information on 4-[1-(3,5-dichloropyridin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine

Comprehensive Analysis of 4-[1-(3,5-dichloropyridin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine (CAS No. 2877765-69-8)

The compound 4-[1-(3,5-dichloropyridin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine (CAS No. 2877765-69-8) has garnered significant attention in the field of medicinal chemistry and agrochemical research due to its unique structural features and potential applications. This molecule combines a pyrrolidine scaffold with a thiomorpholine moiety, offering a versatile platform for drug discovery and material science. Researchers are particularly interested in its heterocyclic framework, which is known to enhance bioavailability and target specificity in pharmaceutical compounds.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in AI-driven drug design and sustainable agrochemical development. The 3,5-dichloropyridine subunit in this molecule is a key structural element often associated with bioactive properties, making it a focal point for studies on pesticide resistance and enzyme inhibition. As the scientific community explores greener alternatives, compounds like 2877765-69-8 are being evaluated for their environmental compatibility and efficacy.

From a synthetic perspective, the carbonyl-thiomorpholine linkage in this compound presents intriguing opportunities for click chemistry and covalent inhibitor development. Its potential as a protease modulator or kinase inhibitor aligns with current trends in precision medicine, where researchers seek to minimize off-target effects. Additionally, the compound's lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability in CNS-targeted therapies.

The rise of computational chemistry tools has further accelerated interest in 2877765-69-8, with molecular docking studies suggesting interactions with G-protein-coupled receptors (GPCRs) and ion channels. These findings resonate with the growing market for neurodegenerative disease treatments and metabolic disorder therapeutics. Furthermore, the compound's structural analogs are being investigated for their role in crop protection, addressing global concerns about food security and sustainable agriculture.

Quality control and regulatory compliance remain critical considerations for laboratories working with 4-[1-(3,5-dichloropyridin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for verifying purity and stability, especially given the compound's potential sensitivity to hydrolysis or photo-degradation. These factors contribute to its positioning in the competitive landscape of fine chemicals and pharmaceutical intermediates.

Looking ahead, the scientific trajectory of CAS 2877765-69-8 intersects with several cutting-edge domains, including fragment-based drug discovery (FBDD) and bioconjugation technologies. Its balanced molecular weight (≈360 g/mol) and rotatable bond count suggest favorable properties for lead optimization. As the industry shifts toward high-throughput screening platforms, this compound's structure-activity relationship (SAR) profile may unlock new therapeutic avenues.

For synthetic chemists, the pyrrolidine-thiomorpholine hybrid structure offers modularity for scaffold hopping strategies, a technique gaining popularity in patent circumvention and intellectual property expansion. The compound's chiral center at the pyrrolidine ring also raises questions about enantioselective synthesis approaches, a hot topic in asymmetric catalysis research.

In conclusion, 4-[1-(3,5-dichloropyridin-2-yl)pyrrolidine-3-carbonyl]thiomorpholine represents a compelling case study at the intersection of medicinal chemistry and agrochemical innovation. Its multifaceted applications—from drug discovery to material science—underscore the importance of continued research into its physicochemical properties and biological activities. As the scientific community addresses challenges like synthetic scalability and structure optimization, this compound may emerge as a valuable tool in addressing pressing global health and agricultural needs.